Cas no 898428-12-1 (ethyl 3-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate)

• Product Name: ethyl 3-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate
• CAS No: 898428-12-1
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6284446
• PubChem ID: 135831807
• Update Time: 2025-05-24

ethyl 3-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate
• AKOS024659619
• ethyl 3-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]propanoate
• SR-01000913705
• 898428-12-1
• ethyl 3-(((4-oxo-3,4-dihydroquinazolin-2-yl)methyl)thio)propanoate
• F2551-0005
• SR-01000913705-1

• Inchi： 1S/C14H16N2O3S/c1-2-19-13(17)7-8-20-9-12-15-11-6-4-3-5-10(11)14(18)16-12/h3-6H,2,7-9H2,1H3,(H,15,16,18)
• InChI Key： SPEYGZFTTLRFHP-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCC)CC1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.1Ų

Additional information on ethyl 3-{(4-oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate

Ethyl 3-{(4-Oxo-3,4-Dihydroquinazolin-2-Yl)methylsulfanyl}Propanoate: A Comprehensive Overview

Ethyl 3-{(4-Oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate, identified by the CAS number 898428-12-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfanyl esters, which are known for their versatile applications in drug design and materials science.

The molecular structure of ethyl 3-{(4-Oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate is characterized by a quinazoline ring system, which is a heterocyclic aromatic structure containing nitrogen atoms at positions 1 and 3. The quinazoline moiety is further substituted with an oxo group at position 4 and a methylsulfanyl group at position 2. The propanoate ester group attached to the methylsulfanyl moiety adds to the compound's functional diversity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its quinazoline core is particularly valuable due to its structural resemblance to certain natural products and its ability to interact with various biological targets, such as kinases and other enzyme systems.

In terms of synthesis, ethyl 3-{(4-Oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

From an application standpoint, this compound has shown promise in the development of anti-inflammatory agents and anticancer drugs. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery research.

Moreover, ethyl 3-{(4-Oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate has been studied for its potential use in materials science, particularly in the synthesis of advanced polymers and coatings with tailored properties.

In conclusion, ethyl 3-{(4-Oxo-3,4-dihydroquinazolin-2-yl)methylsulfanyl}propanoate (CAS No: 898428-12-1) is a multifaceted compound with applications spanning across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.